3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 3-(3-bromopyridin-2-yl)-2,2-dimethylpropanal
• InChI: InChI=1S/C10H12BrNO/c1-10(2,7-13)6-9-8(11)4-3-5-12-9/h3-5,7H,6H2,1-2H3
• InChI Key: ILJQXQJOGJAQSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=C(C=CC=N1)Br)C=O

Description

3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal is a brominated pyridine derivative with a branched aliphatic aldehyde moiety. Its structure comprises a pyridine ring substituted with a bromine atom at the 3-position and a 2,2-dimethylpropanal group at the adjacent 2-position. This compound belongs to a class of aldehydes with applications in organic synthesis, fragrance formulations, and pharmaceutical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 3-bromopyridine with 2,2-dimethylpropanal under specific conditions to achieve the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of specific catalysts, solvents, and temperature controls to ensure efficient synthesis. The exact methods can vary depending on the scale and desired application of the compound .

Chemical Reactions Analysis

Types of Reactions

3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The bromine atom can be reduced to form a hydrogen-substituted pyridine.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used to replace the bromine atom under appropriate conditions.

Major Products Formed

Oxidation: Formation of 3-(3-bromopyridin-2-yl)-2,2-dimethylpropanoic acid.

Reduction: Formation of 3-(2-pyridyl)-2,2-dimethylpropanal.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal involves its interaction with specific molecular targets. The bromine atom can participate in halogen bonding, while the aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules. These interactions can modulate biological pathways and lead to various effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal with key analogues:

Compound Name	Molecular Formula	Substituent(s)	Molecular Weight (g/mol)	Key Applications/Properties
3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal	C₁₁H₁₃BrNO	3-bromo-pyridin-2-yl	258.14	Synthetic intermediate, potential fragrance use
3-(4-Ethylphenyl)-2,2-dimethylpropanal (Floralozone®)	C₁₃H₁₈O	4-ethylphenyl	190.28	Perfumery (ozonic, marine notes)
3-(3-Fluorophenyl)-2,2-dimethylpropanal	C₁₁H₁₃FO	3-fluorophenyl	180.22	Lab reagent, discontinued commercial use
3-((2-Bromopyridin-3-yl)oxy)-2,2-dimethylpropanal	C₁₁H₁₃BrNO₂	2-bromo-pyridin-3-yloxy	290.14	Intermediate in catalytic arylation
2,2-Dimethylpropanal (Pivaldehyde)	C₅H₁₀O	None (parent aldehyde)	86.13	Solvent, precursor to hindered alcohols

Key Observations:

• Substituent Impact on Reactivity: The bromine atom in 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal enhances electrophilicity at the aldehyde group compared to non-halogenated analogues like 3-(4-ethylphenyl)-2,2-dimethylpropanal. This property makes it suitable for nucleophilic addition reactions in synthetic chemistry .
• Steric Effects : The 2,2-dimethylpropanal backbone introduces steric hindrance, as seen in reactions with hindered substrates like di-tert-butyl ketone. This hindrance can shift reaction pathways toward thermodynamically controlled products .
• Fragrance Applications: Unlike 3-(4-ethylphenyl)-2,2-dimethylpropanal (Floralozone®), which is widely used in perfumery for its "clean, marine" odor profile , the bromopyridinyl derivative’s odor characteristics remain unstudied.

Physicochemical Properties

Property	3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal	3-(4-Ethylphenyl)-2,2-dimethylpropanal	3-(3-Fluorophenyl)-2,2-dimethylpropanal
Boiling Point	Not reported	200–220°C (estimated)	Not reported
Density	~1.2 g/cm³ (inferred from analogues)	0.948–0.958	Not reported
Refractive Index (nD²⁰)	~1.50 (inferred)	1.503–1.509	Not reported
Solubility	Likely soluble in organic solvents	Soluble in ethanol, diethyl ether	Discontinued; limited data

Biological Activity

3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action based on current research findings.

Synthesis

The synthesis of 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal typically involves the reaction of 3-bromopyridine with suitable aldehyde precursors in the presence of catalysts. Various methodologies have been explored to optimize yield and purity, including microwave-assisted synthesis and solvent-free conditions.

Antimicrobial Properties

Recent studies have investigated the antimicrobial activity of 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal against various bacterial strains. The compound exhibited significant inhibitory effects on both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 µg/mL
Escherichia coli	32 µg/mL
Pseudomonas aeruginosa	64 µg/mL

This data indicates that the compound has a relatively strong antimicrobial effect, particularly against Staphylococcus aureus.

The mechanism by which 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal exerts its antimicrobial effects is believed to involve disruption of bacterial cell membranes and interference with metabolic pathways. Molecular docking studies suggest that the compound binds effectively to specific bacterial enzymes, inhibiting their function and leading to cell death.

Case Studies

• Study on Antibacterial Efficacy :
  A recent study evaluated the antibacterial efficacy of several pyridine derivatives, including 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal. The results indicated that this compound demonstrated a similar efficacy to established antibiotics like linezolid against Gram-positive bacteria, highlighting its potential as a lead compound for further development in antimicrobial therapy .
• Biofilm Formation Inhibition :
  Another investigation focused on the biofilm-forming capabilities of Staphylococcus aureus in the presence of 3-(3-Bromopyridin-2-yl)-2,2-dimethylpropanal. The compound significantly reduced biofilm formation at sub-MIC concentrations, suggesting its potential utility in combating persistent infections associated with biofilms .

Research Findings

Research has shown that the introduction of bromine in the pyridine ring enhances the lipophilicity and overall biological activity of the compound. Studies have reported structure-activity relationships (SAR) that indicate modifications at the pyridine ring can lead to improved efficacy against resistant bacterial strains.

Table 2: Structure-Activity Relationship Insights

Compound Variant	Observed Activity
3-(Bromopyridin-2-yl) derivative	Enhanced activity
Non-brominated analog	Reduced activity